Cas no 2090096-95-8 (N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide)

• Product Name: N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide
• CAS No: 2090096-95-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5247915
• Update Time: 2025-10-30

N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-(1,5,6,7-tetrahydroimidazo[1,2-a]pyrimidin-2-yl)ethyl]-
• N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide

• Inchi： 1S/C10H16N4O/c1-7(12-8(2)15)9-6-14-5-3-4-11-10(14)13-9/h6-7H,3-5H2,1-2H3,(H,11,13)(H,12,15)
• InChI Key： QXFBBCCDEAOJED-UHFFFAOYSA-N
• SMILES： C(NC(C1=CN2C(N1)=NCCC2)C)(=O)C

Additional information on N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide

Introduction to N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide and Its Significance in Modern Chemical Biology

N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. With a CAS number 2090096-95-8, this compound represents a fascinating intersection of heterocyclic chemistry and pharmacology. The presence of an imidazo[1,2-apyrimidin-2-yl]ethyl moiety in its molecular structure suggests a high degree of potential for interaction with biological targets, making it a subject of intense research interest.

The imidazo[1,2-apyrimidin] scaffold is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules designed to modulate various biological pathways. This particular derivative, N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide, has been studied for its potential applications in the development of novel therapeutic agents. The acetylamide functional group further enhances its versatility, allowing for modifications that could tailor its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies indicate that N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide exhibits promising affinity for certain enzymes and receptors involved in inflammatory and immunomodulatory processes. This has opened up new avenues for investigating its role in treating conditions such as autoimmune disorders and chronic inflammation.

One of the most intriguing aspects of this compound is its potential to act as a scaffold for drug design. By leveraging the inherent flexibility of the imidazo[1,2-apyrimidin] core and the acetylamide group, chemists can develop derivatives with enhanced specificity and reduced side effects. This approach aligns well with the current trend in drug discovery towards personalized medicine and targeted therapy.

The synthesis of N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the imidazo[1,2-apyrimidin] ring necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

In vitro studies have begun to reveal the biological profile of N-(1-{5H,6H,7H,8H-imidazo1,2-apyrimidin-2-yl}ethyl)acetamide. Initial results suggest that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, its interaction with immune cells has been explored, with findings indicating potential immunomodulatory effects. These preliminary data are particularly exciting as they highlight the compound's therapeutic potential in oncology and immunology.

The development of novel drug candidates is often hampered by issues related to solubility and bioavailability. However，the structural features of N-(1-{5H，6 H，7 H，8 H-imidazo[ 1 ， 2 - a p y r i m i d i n - 2 - y l } e t h y l ) a c e t a m i d e offer opportunities for optimization through molecular design. By modifying the acetylamide group or introducing additional functional moieties， researchers can enhance its pharmacokinetic properties while maintaining or improving its biological activity.

Collaborative efforts between chemists， biologists， and clinicians are essential for translating laboratory findings into clinical applications。 The study of N-( 1 - { 5 H ， 6 H ， 7 H ， 8 H - i m i d a z o [ 1 ， 2 - a p y r i m i d i n - 2 - y l } e t h y l ) a c e t a m i d e exemplifies this interdisciplinary approach， where insights from multiple fields contribute to a deeper understanding of its potential therapeutic uses。

The future prospects for N-( 1 - { 5 H ， 6 H ， 7 H ， 8 H - i m i d a z o [ 1 ， 2 - a p y r i m i d i n - 2 - y l } e t h y l ) a c e t a m i d e are bright， with ongoing research aimed at elucidating its mechanism of action and exploring new applications。 As our understanding of biological pathways continues to expand， compounds like this one will play an increasingly important role in the development of innovative treatments for complex diseases。